Cas no 52657-84-8 (3-(benzyloxy)butan-1-ol)

• Product Name: 3-(benzyloxy)butan-1-ol
• CAS No: 52657-84-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 359150
• PubChem ID: 562210
• Update Time: 2025-06-07

3-(benzyloxy)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 3-(phenylmethoxy)-
• 3-phenylmethoxybutan-1-ol
• AKOS033602094
• Z1806465434
• 52657-84-8
• 3-(Benzyloxy)-1-butanol
• 3-(Benzyloxy)butan-1-ol
• 3-(Benzyloxy)-1-butanol #
• SCHEMBL4519983
• DTXSID50340165
• EN300-173120
• CCA65784
• SEINCOLPXCLPDL-UHFFFAOYSA-N
• 3-(benzyloxy)butan-1-ol

• Inchi： 1S/C11H16O2/c1-10(7-8-12)13-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
• InChI Key： SEINCOLPXCLPDL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C)CCO

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 298.5±15.0 °C at 760 mmHg
• Flash Point: 126.5±14.6 °C
• PSA: 29.46
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(benzyloxy)butan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(benzyloxy)butan-1-ol

Introduction to 3-(Benzyloxy)butan-1-ol (CAS No. 52657-84-8)

3-(Benzyloxy)butan-1-ol, also known by its CAS number 52657-84-8, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a benzyl ether group attached to a butanol backbone. The combination of these functional groups endows 3-(benzyloxy)butan-1-ol with distinct chemical properties that make it valuable in various research and industrial processes.

The molecular formula of 3-(benzyloxy)butan-1-ol is C₁₀H₁₄O₂, and its molecular weight is approximately 170.21 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its physical and chemical properties, such as boiling point, melting point, and refractive index, have been well-documented in the literature, making it a reliable reference for researchers and chemists.

In recent years, the study of 3-(benzyloxy)butan-1-ol has gained significant attention due to its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of various drugs and bioactive compounds. For instance, the benzyl ether group can be selectively cleaved under mild conditions, making it an ideal protecting group in multi-step synthetic routes. This property has been exploited in the synthesis of complex molecules, including those with therapeutic potential.

A notable example of the application of 3-(benzyloxy)butan-1-ol in pharmaceutical research is its use in the development of anti-inflammatory agents. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory activity, which could be beneficial in the treatment of various inflammatory diseases. The mechanism of action involves the modulation of key signaling pathways involved in inflammation, such as the NF-κB pathway.

Beyond pharmaceuticals, 3-(benzyloxy)butan-1-ol has also found applications in other areas of chemistry and biology. In organic synthesis, it serves as a building block for the preparation of more complex molecules. Its reactivity and functional group compatibility make it a valuable starting material for a variety of reactions, including nucleophilic substitution, reduction, and oxidation processes.

In the field of materials science, 3-(benzyloxy)butan-1-ol has been explored for its potential use in the synthesis of polymers and coatings. The presence of both hydroxyl and ether groups provides multiple points for functionalization, allowing for the creation of materials with tailored properties. For example, researchers have used this compound to develop biodegradable polymers that could be used in environmental applications or as drug delivery systems.

The environmental impact of chemicals is an important consideration in modern research and development. Studies on the biodegradability and toxicity of 3-(benzyloxy)butan-1-ol have shown that it exhibits low toxicity and good biodegradability under certain conditions. This makes it an attractive candidate for green chemistry initiatives aimed at reducing the environmental footprint of chemical processes.

In conclusion, 3-(benzyloxy)butan-1-ol (CAS No. 52657-84-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it a valuable tool for researchers and chemists working in fields such as pharmaceuticals, organic synthesis, materials science, and environmental chemistry. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.